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Compound of Interest

Compound Name: Coco diethanolamide

CAS No.: 61791-31-9

Cat. No.: B15805871

Get Quote

Application Note and Protocol

Introduction
Coco diethanolamide (cocamide DEA) is a widely used nonionic surfactant in cosmetics,

personal care products, and industrial applications, primarily functioning as a foaming agent,

emulsifier, and viscosity builder.[1][2] It is synthesized by the condensation reaction of coconut

oil fatty acids or their methyl esters with diethanolamine.[3][4] The final product is a complex

mixture containing the desired N,N-bis(2-hydroxyethyl) amides of coconut oil fatty acids, as well

as unreacted diethanolamine, glycerol (if triglycerides are used as the starting material), and

various side products.[1] The presence of free diethanolamine is of particular concern due to its

potential to form carcinogenic N-nitrosodiethanolamine (NDELA).[5] Therefore, a reliable

analytical method for the quantitative analysis of cocamide DEA condensates is crucial for

quality control and safety assessment.

Gas chromatography (GC) offers a robust and sensitive method for the separation and

quantification of the various components within cocamide DEA condensates.[1][5] This

application note provides a detailed protocol for the analysis of cocamide DEA using gas
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chromatography with flame ionization detection (FID), including sample preparation,

derivatization, chromatographic conditions, and data analysis.

Principle
The analysis of cocamide DEA and its related components by gas chromatography requires a

derivatization step to increase the volatility and thermal stability of the analytes.[6] The active

hydrogen atoms in the hydroxyl and amine groups of diethanolamine, glycerol, and the

diethanolamides are reacted with a silylating agent, typically a mixture of N,O-

Bis(trimethylsilyl)acetamide (BSA) and trimethylchlorosilane (TMCS), to form their

corresponding trimethylsilyl (TMS) derivatives.[1] These derivatives are more volatile and less

polar, allowing for their successful separation on a nonpolar capillary GC column. Following

separation, the components are detected by a flame ionization detector (FID), and their

concentrations are determined by comparing their peak areas to those of known standards.

Experimental Protocols
Materials and Reagents

Solvents: Methanol (ACS grade), Pyridine (ACS grade)

Derivatization Reagents:

N,O-Bis(trimethylsilyl)acetamide (BSA)[1]

Trimethylchlorosilane (TMCS)[1]

Standards:

Diethanolamine (DEA) (≥99% purity)

Glycerol (≥99% purity)

Cocamide DEA standard (if available) or individual fatty acid diethanolamides (e.g.,

lauramide DEA, myristamide DEA)

Sample: Coco diethanolamide condensate
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Instrumentation
Gas chromatograph equipped with a split/splitless injector and a flame ionization detector

(FID).

Capillary GC column: A nonpolar column is recommended. Suitable options include:

30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl-methylpolysiloxane (e.g., Rtx-5,

SPB-5)[5]

Alternatively, a packed column such as 6 ft x 2 mm i.d. glass column packed with 3% SP-

2100 on 100/120 mesh Supelcoport can be used.[1]

Data acquisition and processing system.

Standard and Sample Preparation
Standard Preparation:

Prepare individual stock solutions of diethanolamine and glycerol in methanol at a

concentration of 1 mg/mL.

Prepare a mixed standard solution by combining appropriate volumes of the stock solutions

to achieve the desired concentration range for calibration.

Sample Preparation (Derivatization):

Accurately weigh approximately 10 mg of the cocamide DEA sample into a 2 mL

autosampler vial.

Add 1 mL of pyridine to dissolve the sample.

Add 200 µL of the silylating reagent mixture (BSA:TMCS, 5:1 v/v).[1]

Cap the vial tightly and heat at 60°C for 30 minutes to ensure complete derivatization.[1]

Allow the vial to cool to room temperature before GC analysis.
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Gas Chromatography Conditions
The following GC conditions are a starting point and may require optimization based on the

specific instrument and column used.

Parameter Condition

Injector Temperature 250°C

Injection Volume 1 µL

Injection Mode Split (e.g., 50:1)

Carrier Gas Helium or Hydrogen

Flow Rate 1.0 mL/min (constant flow)

Oven Temperature Program

Initial temperature: 100°C, hold for 2 minRamp

1: 10°C/min to 200°CRamp 2: 5°C/min to

300°C, hold for 10 min

Detector Flame Ionization Detector (FID)

Detector Temperature 300°C

Hydrogen Flow 30 mL/min

Air Flow 300 mL/min

Makeup Gas (N2) 25 mL/min

An alternative temperature program found in the literature is an initial isothermal period at

175°C for 1 minute, followed by a linear increase of 8°C/min to 300°C, which is then maintained

for 4 minutes.[1]

Data Presentation
Quantitative analysis is performed by constructing a calibration curve for each analyte using

the prepared standard solutions. The peak area of each component in the sample

chromatogram is then used to determine its concentration from the corresponding calibration

curve. The results should be summarized in a table for clarity.
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Table 1: Quantitative Analysis of a Typical Cocamide DEA Condensate

Component Retention Time (min) Concentration (% w/w)

Diethanolamine (as TMS

derivative)
~ 8.5 1.1 - 14.0[5]

Glycerol (as TMS derivative) ~ 9.2 Varies

C8 Diethanolamide (as TMS

derivative)
~ 15.1 Varies

C10 Diethanolamide (as TMS

derivative)
~ 17.3 Varies

C12 Diethanolamide (as TMS

derivative)
~ 19.5 Varies

C14 Diethanolamide (as TMS

derivative)
~ 21.6 Varies

C16 Diethanolamide (as TMS

derivative)
~ 23.5 Varies

C18:1 Diethanolamide (as

TMS derivative)
~ 25.2 Varies

C18 Diethanolamide (as TMS

derivative)
~ 25.4 Varies

Note: Retention times are approximate and will vary depending on the specific

chromatographic conditions. The distribution of the fatty acid diethanolamides will reflect the

fatty acid composition of the coconut oil used in the synthesis.[1]

Mandatory Visualization
The following diagram illustrates the general workflow for the GC analysis of coco
diethanolamide condensates.
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Sample & Standard Preparation

GC Analysis Data Processing

Cocamide DEA Sample Weigh Sample/Standard

DEA & Glycerol Standards

Dissolve in Pyridine Add Silylating Reagent
(BSA + TMCS) Heat at 60°C Inject into GC Chromatographic Separation

(Capillary Column) FID Detection Integrate Peak Areas Calibration Curve Quantify Components Generate Report

Click to download full resolution via product page

Caption: Workflow for GC Analysis of Cocamide DEA.

Conclusion
The gas chromatography method detailed in this application note provides a reliable and

accurate means for the quantitative analysis of the major components in coco diethanolamide
condensates. The derivatization step is critical for achieving good chromatographic separation

and peak shape. This method is suitable for quality control in manufacturing processes and for

the safety assessment of products containing cocamide DEA, particularly for monitoring the

level of free diethanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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